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Compound of Interest

Compound Name: Acetophenone-1,2-13C2

Cat. No.: B068317 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance.

Acetophenone-1,2-13C2, a stable isotope-labeled compound, requires careful handling and

disposal due to its hazardous properties. This guide provides essential, step-by-step

information for its safe and compliant disposal.

Immediate Safety and Handling Precautions:

Acetophenone-1,2-13C2 is classified as harmful if swallowed and causes serious eye

damage.[1] It is also a combustible liquid.[2][3][4] Therefore, personal protective equipment

(PPE), including protective gloves, clothing, and eye/face protection, is mandatory when

handling this chemical.[1][2][4] Work should be conducted in a well-ventilated area, and all

sources of ignition must be removed.[1][2]

Disposal Protocol for Acetophenone-1,2-13C2
The disposal of Acetophenone-1,2-13C2 should be managed as hazardous waste. It is crucial

to note that because this compound is labeled with a stable isotope (Carbon-13), it is not

radioactive and does not require special precautions for radioactivity.[5][6] However, the waste

container must be clearly labeled to indicate its isotopic nature.

Step 1: Waste Collection
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Collect waste Acetophenone-1,2-13C2 in a designated, chemically compatible, and

properly sealed hazardous waste container.[1][7][8][9] Plastic containers are often preferred

for storing chemical waste.[9]

Do not mix with other incompatible waste streams.[8][10] Specifically, store acids and bases

separately, and keep oxidizing agents away from reducing agents and organic compounds.

[8]

Step 2: Labeling

Clearly label the waste container with the words "Hazardous Waste."[8]

The label must include the full chemical name: "Waste Acetophenone-1,2-13C2."

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.[9]

Note the laboratory, building, and room number where the waste was generated.[8]

Step 3: Storage

Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.[8][9]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[11]

Ensure the container is kept closed at all times, except when adding waste.[7][8][9]

Provide secondary containment for the waste container to prevent spills.[7][10]

Step 4: Disposal

Dispose of the contents and the container through an approved and licensed hazardous

waste disposal company.[1][2]
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Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

pickup and disposal.[6][9]

Never dispose of Acetophenone-1,2-13C2 down the sink or in the regular trash.[7][9]

Evaporation is not an acceptable method of disposal.[8][10]

Quantitative Data Summary

No specific quantitative data for the disposal of Acetophenone-1,2-13C2 (e.g., concentration

limits for disposal) were found in the provided search results. General regulations for

hazardous waste accumulation apply, such as the maximum of 55 gallons for hazardous waste

in a Satellite Accumulation Area.[9][11]

Experimental Workflow for Disposal
The following diagram illustrates the procedural steps for the proper disposal of

Acetophenone-1,2-13C2.

Step 1: Waste Collection
- Use designated, compatible container

- Do not mix with incompatible waste

Step 2: Labeling
- 'Hazardous Waste'
- Full chemical name

- Isotopic nature noted
- Date and location

Improper Disposal
- No sink or trash disposal

- No evaporation

Step 3: Storage
- Designated Satellite Accumulation Area (SAA)
- Container closed, with secondary containment

Step 4: Disposal
- Contact Environmental Health & Safety (EH&S)

- Arrange for pickup by licensed contractor
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Caption: Disposal workflow for Acetophenone-1,2-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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